3-(4-Trifluoromethylphenyl)-5-amino-[1,2,4]thiadiazole
Overview
Description
“3-(4-Trifluoromethylphenyl)-5-amino-[1,2,4]thiadiazole” is a compound that belongs to the class of 1,3,4-thiadiazoles . Thiadiazoles are five-membered heterocyclic compounds containing one sulfur and two nitrogen atoms . They are known for their various biological activities including anticancer, antidiabetic, antihypertensive, anti-inflammatory, antiviral, and anti-microbial .
Synthesis Analysis
The synthesis of 1,3,4-thiadiazole molecules involves the reaction of phenylthiosemicarbazide and methoxy cinnamic acid molecules in the presence of phosphorus oxychloride . The synthesized compounds are then characterized using UV, FT-IR, 13C-NMR, and 1H-NMR methods .Molecular Structure Analysis
The molecular structure of 1,3,4-thiadiazole derivatives is determined by various methods such as NMR, IR, Raman, mass, and UV spectroscopies . The solid phase structures of these compounds are determined by single-crystal X-ray diffraction .Chemical Reactions Analysis
The chemical reactions involving 1,3,4-thiadiazole derivatives depend on the substituents present in the molecule. For instance, 3-iodo-5-(phenylethynyl)-1,2,4-thiadiazole or 3,5-bis(phenylethynyl)-1,2,4-thiadiazole could be synthesized selectively depending on reaction conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of 1,3,4-thiadiazole derivatives are determined by their molecular structure and the substituents present in the molecule . These properties can be investigated using various spectroscopic methods and DFT calculations .Scientific Research Applications
Antifungal Activity
3-(4-Trifluoromethylphenyl)-5-amino-[1,2,4]thiadiazole: derivatives have been investigated for their antifungal potential. Researchers synthesized novel nopol derivatives containing the 1,3,4-thiadiazole-thiourea moiety. These compounds were evaluated against several fungal strains, including Fusarium oxysporum, Cercospora arachidicola, and Alternaria solani. Notably, compound 6j (with a trifluoromethylphenyl group) exhibited broad-spectrum antifungal activity against all tested fungi .
Anti-Inflammatory Properties
Three derivatives of this compound demonstrated significant anti-inflammatory effects, inhibiting paw edema by 76–77% after 3 hours. These findings suggest potential applications in managing inflammatory conditions .
Cytostatic Treatment
In the context of cytostatic treatment (aimed at inducing apoptosis in tumor cells and hindering cell cycle progression), 3-(4-Trifluoromethylphenyl)-5-amino-[1,2,4]thiadiazole derivatives hold promise. Researchers are exploring their impact on cancer cell growth and apoptosis pathways .
Anticancer Activity
New derivatives of this compound were evaluated for their anticancer effects. Against breast cancer cell lines (MCF-7 and MDA-MB-231), some derivatives demonstrated anti-proliferative activity. Further studies are needed to understand their mechanisms of action .
Bioactive Compound Design
Researchers have used computational methods (such as CoMFA) to analyze the three-dimensional quantitative structure–activity relationship (3D-QSAR) of 3-(4-Trifluoromethylphenyl)-5-amino-[1,2,4]thiadiazole derivatives. These insights aid in designing more effective antifungal compounds against specific pathogens, such as Alternaria solani .
Synthetic Chemistry and Fine Chemicals
The compound’s precursor, β-pinene, is abundant in turpentine oil. Turpentine oil serves as a natural biomass resource and finds applications in synthesizing fine chemicals, including food additives, pharmaceuticals, agrochemicals, and flavors .
Mechanism of Action
Target of Action
Compounds with a thiadiazole nucleus have been reported to exhibit significant antiepileptic and antidepressant activities . They have also been associated with antimicrobial, anti-tubercular, anti-inflammatory, analgesic, antiviral, and anticancer properties .
Mode of Action
It is suggested that thiadiazole molecules interfere with dna synthesis, consequently inhibiting replication of both human tumor and bacterial cells . The docking study of similar compounds showed strong binding affinity and interaction of H-bond within the active binding pocket .
Biochemical Pathways
Compounds with a thiadiazole nucleus have been reported to interfere with dna synthesis , which could affect various downstream effects related to cell replication and growth.
Pharmacokinetics
The lipophilicity of similar compounds has been improved by attaching lipophilic anchors like thiadiazole . This could potentially enhance the bioavailability of the compound.
Result of Action
Similar compounds have shown significant antiepileptic and antidepressant effects , as well as potential anticancer activity .
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-[4-(trifluoromethyl)phenyl]-1,2,4-thiadiazol-5-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F3N3S/c10-9(11,12)6-3-1-5(2-4-6)7-14-8(13)16-15-7/h1-4H,(H2,13,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHZCFYQQFJYQDI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NSC(=N2)N)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F3N3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20656169 | |
Record name | 3-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20656169 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Trifluoromethylphenyl)-5-amino-[1,2,4]thiadiazole | |
CAS RN |
1153981-93-1 | |
Record name | 3-[4-(Trifluoromethyl)phenyl]-1,2,4-thiadiazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20656169 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-[4-(trifluoromethyl)phenyl]-1,2,4-thiadiazol-5-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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